Cas no 106029-76-9 (4a(2H)-Naphthalenecarboxylic acid, 1,3,4,5,6,7-hexahydro-3,7-dioxo-,methyl ester)
106029-76-9 structure
Product Name:4a(2H)-Naphthalenecarboxylic acid, 1,3,4,5,6,7-hexahydro-3,7-dioxo-,methyl ester
CAS No:106029-76-9
MF:C12H14O4
MW:222.237164020538
CID:1168669
Update Time:2024-07-26
4a(2H)-Naphthalenecarboxylic acid, 1,3,4,5,6,7-hexahydro-3,7-dioxo-,methyl ester Chemical and Physical Properties
Names and Identifiers
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- 4a(2H)-Naphthalenecarboxylic acid, 1,3,4,5,6,7-hexahydro-3,7-dioxo-,methyl ester
- 4a(2H)-Naphthalenecarboxylic acid, 1,3,4,5,6,7-hexahydro-3,7-dioxo-, methyl ester
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- Inchi: 1S/C12H14O4/c1-16-11(15)12-5-4-9(13)6-8(12)2-3-10(14)7-12/h6H,2-5,7H2,1H3
- InChI Key: YYDANKJWLCFBCP-UHFFFAOYSA-N
- SMILES: C1C2C(C(OC)=O)(CCC(=O)C=2)CC(=O)C1
Computed Properties
- Exact Mass: 222.08922
Experimental Properties
- Density: 1.23±0.1 g/cm3(Predicted)
- Boiling Point: 382.2±42.0 °C(Predicted)
- PSA: 60.44
4a(2H)-Naphthalenecarboxylic acid, 1,3,4,5,6,7-hexahydro-3,7-dioxo-,methyl ester Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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